8-(2-Oxo-2-pyrrolidin-1-ylethyl)-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-10-one

• CAS RN: 898918-58-6
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 8-(2-oxo-2-pyrrolidin-1-ylethyl)-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-10-one
• InChI: InChI=1S/C18H18N4O2S/c23-14(20-7-3-4-8-20)11-22-13-6-2-1-5-12(13)15-16(22)17(24)21-9-10-25-18(21)19-15/h1-2,5-6H,3-4,7-11H2
• InChI Key: KCFDEHUJFJKLQS-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)CN2C3=CC=CC=C3C4=C2C(=O)N5CCSC5=N4
• synonyms: 6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-2,3-dihydrothiazolo-[3′,2′:1,2]-pyrimido-[5,4-b]-indol-5(6H)-one; 2,3-Hihydro-6-[2-oxo-2-(1-pyrrolidinyl)ethyl]-thiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one

Description

ML229 is a small molecule drug that functions as an inhibitor of heat shock protein 90 (HSP90). Heat shock protein 90 is a molecular chaperone involved in the proper folding, stability, and function of many proteins, including those that regulate cell growth and survival. Inhibiting heat shock protein 90 can disrupt these processes, making ML229 a potential therapeutic agent for various diseases, particularly infectious diseases like candidiasis .

Scientific Research Applications

ML229 has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry:

Chemistry: ML229 can be used as a tool compound to study the role of heat shock protein 90 in various chemical processes.

Biology: ML229 is used to investigate the biological functions of heat shock protein 90 and its role in cellular processes.

Medicine: ML229 is being explored as a potential therapeutic agent for infectious diseases like candidiasis, due to its ability to inhibit heat shock protein 90 and disrupt the growth and survival of pathogenic organisms.

Industry: ML229 can be used in the development of new drugs and therapeutic agents, as well as in the study of protein folding and stability.

Preparation Methods

The synthetic routes and reaction conditions for ML229 are not widely documented in publicly available sources. the preparation of similar small molecule inhibitors typically involves multi-step organic synthesis, including the formation of key intermediates and final coupling reactions. Industrial production methods would likely involve optimization of these synthetic routes to ensure high yield and purity, as well as scalability for large-scale production.

Chemical Reactions Analysis

ML229, as a small molecule inhibitor, can undergo various chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from ML229, often facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group in ML229 with another, often using nucleophiles or electrophiles. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The major products formed from these reactions would depend on the specific functional groups present in ML229 and the conditions used.

Mechanism of Action

ML229 exerts its effects by inhibiting heat shock protein 90, a molecular chaperone that assists in the proper folding, stability, and function of many proteins. By inhibiting heat shock protein 90, ML229 disrupts these processes, leading to the destabilization and degradation of client proteins. This can result in the inhibition of cell growth and survival, making ML229 a potential therapeutic agent for diseases like candidiasis .

Comparison with Similar Compounds

ML229 is unique among heat shock protein 90 inhibitors due to its specific molecular structure and mechanism of action. Similar compounds include other heat shock protein 90 inhibitors, such as geldanamycin and radicicol. These compounds also inhibit heat shock protein 90, but they differ in their chemical structures and specific interactions with the protein. ML229’s uniqueness lies in its specific binding affinity and inhibitory potency, which may offer advantages in terms of efficacy and safety.

List of Similar Compounds:

• Geldanamycin
• Radicicol
• 17-AAG (17-allylamino-17-demethoxygeldanamycin)
• AUY922 (luminespib)